Cas no 1876305-75-7 (Methyl 5-amino-2,4-dimethylthieno[2,3-d]pyrimidine-6-carboxylate)

Methyl 5-amino-2,4-dimethylthieno[2,3-d]pyrimidine-6-carboxylate structure
1876305-75-7 structure
Product Name:Methyl 5-amino-2,4-dimethylthieno[2,3-d]pyrimidine-6-carboxylate
CAS No:1876305-75-7
MF:C10H11N3O2S
MW:237.278240442276
CID:5872388
PubChem ID:131251511
Update Time:2025-07-18

Methyl 5-amino-2,4-dimethylthieno[2,3-d]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-6509675
    • methyl 5-amino-2,4-dimethylthieno[2,3-d]pyrimidine-6-carboxylate
    • 1876305-75-7
    • Methyl 5-amino-2,4-dimethylthieno[2,3-d]pyrimidine-6-carboxylate
    • Inchi: 1S/C10H11N3O2S/c1-4-6-7(11)8(10(14)15-3)16-9(6)13-5(2)12-4/h11H2,1-3H3
    • InChI Key: PQMMKFICYAVXKW-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)OC)=C(C2=C(C)N=C(C)N=C12)N

Computed Properties

  • Exact Mass: 237.05719778g/mol
  • Monoisotopic Mass: 237.05719778g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 106Ų

Methyl 5-amino-2,4-dimethylthieno[2,3-d]pyrimidine-6-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6509675-0.05g
methyl 5-amino-2,4-dimethylthieno[2,3-d]pyrimidine-6-carboxylate
1876305-75-7
0.05g
$612.0 2023-05-31
Enamine
EN300-6509675-0.1g
methyl 5-amino-2,4-dimethylthieno[2,3-d]pyrimidine-6-carboxylate
1876305-75-7
0.1g
$640.0 2023-05-31
Enamine
EN300-6509675-0.25g
methyl 5-amino-2,4-dimethylthieno[2,3-d]pyrimidine-6-carboxylate
1876305-75-7
0.25g
$670.0 2023-05-31
Enamine
EN300-6509675-0.5g
methyl 5-amino-2,4-dimethylthieno[2,3-d]pyrimidine-6-carboxylate
1876305-75-7
0.5g
$699.0 2023-05-31
Enamine
EN300-6509675-1.0g
methyl 5-amino-2,4-dimethylthieno[2,3-d]pyrimidine-6-carboxylate
1876305-75-7
1g
$728.0 2023-05-31
Enamine
EN300-6509675-2.5g
methyl 5-amino-2,4-dimethylthieno[2,3-d]pyrimidine-6-carboxylate
1876305-75-7
2.5g
$1428.0 2023-05-31
Enamine
EN300-6509675-5.0g
methyl 5-amino-2,4-dimethylthieno[2,3-d]pyrimidine-6-carboxylate
1876305-75-7
5g
$2110.0 2023-05-31
Enamine
EN300-6509675-10.0g
methyl 5-amino-2,4-dimethylthieno[2,3-d]pyrimidine-6-carboxylate
1876305-75-7
10g
$3131.0 2023-05-31

Additional information on Methyl 5-amino-2,4-dimethylthieno[2,3-d]pyrimidine-6-carboxylate

Methyl 5-amino-2,4-dimethylthieno[2,3-d]pyrimidine-6-carboxylate (CAS No. 1876305-75-7): A Comprehensive Overview

Methyl 5-amino-2,4-dimethylthieno[2,3-d]pyrimidine-6-carboxylate, identified by its CAS number 1876305-75-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound belongs to the thienopyrimidine class, which is well-known for its biological activity and potential therapeutic applications. The presence of multiple functional groups, including an amino group and a carboxylate ester, makes this molecule a versatile scaffold for drug discovery and development.

The structural framework of Methyl 5-amino-2,4-dimethylthieno[2,3-d]pyrimidine-6-carboxylate consists of a thiophene ring fused with a pyrimidine core, both of which are modified with methyl groups at specific positions. This particular arrangement not only contributes to the molecule's stability but also enhances its interactions with biological targets. The amino group at the 5-position and the carboxylate ester at the 6-position provide opportunities for further chemical modifications, enabling the synthesis of derivatives with tailored pharmacological properties.

In recent years, there has been a growing interest in thienopyrimidine derivatives as potential candidates for treating various diseases, particularly cancer and infectious disorders. The unique chemical structure of Methyl 5-amino-2,4-dimethylthieno[2,3-d]pyrimidine-6-carboxylate suggests that it may exhibit inhibitory activity against enzymes and receptors involved in pathogenic processes. For instance, studies have shown that thienopyrimidine compounds can interfere with key cellular pathways such as DNA replication and cell signaling, making them promising candidates for antitumor therapies.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for the development of novel drugs. Researchers have been exploring its ability to modulate the activity of enzymes such as kinases and phosphodiesterases, which are often dysregulated in diseases like cancer. The methyl groups at the 2 and 4 positions of the thiophene ring may play a crucial role in determining the compound's binding affinity and selectivity towards these targets. Furthermore, the carboxylate ester moiety can be further functionalized to enhance solubility and bioavailability, which are critical factors for drug efficacy.

Recent advancements in computational chemistry and molecular modeling have facilitated the design of more effective derivatives of Methyl 5-amino-2,4-dimethylthieno[2,3-d]pyrimidine-6-carboxylate. These techniques allow researchers to predict the binding modes of the compound with biological targets and optimize its structure for improved pharmacological activity. For example, virtual screening methods have been used to identify potential binding pockets on proteins relevant to disease pathways, guiding the synthesis of more potent analogs.

The synthesis of Methyl 5-amino-2,4-dimethylthieno[2,3-d]pyrimidine-6-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the thienopyrimidine core through cyclization reactions followed by functional group modifications. Advanced synthetic techniques such as cross-coupling reactions and palladium catalysis have been employed to introduce the desired substituents at specific positions on the ring system. These methods not only improve efficiency but also allow for greater control over regioselectivity.

Evaluation of the pharmacological properties of Methyl 5-amino-2,4-dimethylthieno[2,3-d]pyrimidine-6-carboxylate has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit the growth of various cancer cell lines by disrupting critical signaling pathways. Additionally, animal models have shown that this compound can induce apoptosis in tumor cells while minimizing toxicity to healthy tissues. These findings suggest that it may be a valuable candidate for further development into a therapeutic agent.

The potential applications of this compound extend beyond oncology. Research indicates that thienopyrimidine derivatives may also be effective against infectious diseases caused by bacteria and viruses. The structural features of Methyl 5-amino-2,4-dimethylthieno[2,3-d]pyrimidine-6-carboxylate could enable it to interact with essential components of microbial pathogens, inhibiting their replication or survival mechanisms. This broad spectrum of activity makes it an attractive candidate for developing novel antibiotics or antiviral drugs.

As research in this field continues to evolve, new methodologies are being developed to enhance the discovery and optimization of thienopyrimidine-based compounds like Methyl 5-amino-2,4-dimethylthieno[2,3-d]pyrimidine-6-carboxylate. High-throughput screening technologies allow for rapid testing of large libraries of compounds against multiple targets simultaneously, accelerating the identification of promising lead molecules. Furthermore, advances in biocatalysis offer sustainable alternatives to traditional synthetic routes by utilizing enzymatic reactions under mild conditions.

The future prospects for this compound are promising as ongoing studies continue to uncover new therapeutic applications and refine synthetic strategies. Collaborative efforts between academia and industry are essential to translate these findings into clinical trials and ultimately bring new treatments to patients suffering from various diseases. With its unique structural features and versatile chemical properties, Methyl 5-amino-2, 4-dimethylthieno[2, 3-d]pyrimidine- 6-carboxylate represents a significant advancement in medicinal chemistry.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd